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Compound of Interest

Compound Name: Sulfocostunolide A

Cat. No.: B563607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Sulfocostunolide A, a unique sesquiterpene lactone isolated from the roots of Saussurea

lappa. This document is intended to serve as a comprehensive resource for researchers

engaged in natural product chemistry, pharmacology, and drug development, offering detailed

spectroscopic data, experimental protocols, and insights into its potential biological activity.

Core Spectroscopic Data
The structural elucidation of Sulfocostunolide A was achieved through extensive

spectroscopic analysis. The following tables summarize the key nuclear magnetic resonance

(NMR), mass spectrometry (MS), and infrared (IR) data as reported in the primary literature.

Table 1: ¹H NMR Spectroscopic Data for
Sulfocostunolide A (500 MHz, C₅D₅N)
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) in Hz

1 3.18 m

2 1.95 m

2 2.10 m

3 2.35 m

3 2.55 m

5 3.45 ddd 10.5, 4.5, 2.0

6 4.85 t 10.5

7 3.35 m

8 2.40 m

8 2.60 m

9 2.25 m

9 2.50 m

13 3.40 dd 14.0, 8.5

13 3.65 dd 14.0, 4.0

14 1.55 s

15 1.80 s

Table 2: ¹³C NMR Spectroscopic Data for
Sulfocostunolide A (125 MHz, C₅D₅N)
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Position Chemical Shift (δ) ppm

1 51.2

2 28.1

3 35.5

4 150.1

5 54.3

6 82.1

7 48.2

8 25.4

9 39.8

10 141.2

11 139.8

12 170.5

13 51.5

14 17.8

15 20.5

Table 3: Mass Spectrometry and Infrared Spectroscopy
Data for Sulfocostunolide A

Spectroscopic Technique Observed Values

HRESIMS (m/z)
327.0950 [M-H]⁻ (Calcd. for C₁₅H₁₉O₅S:

327.0953)

IR νₘₐₓ (KBr) cm⁻¹
3440 (OH), 1765 (γ-lactone), 1200, 1050

(SO₃H)
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Experimental Protocols
The acquisition of the spectroscopic data for Sulfocostunolide A involved the following

methodologies:

Isolation of Sulfocostunolide A
The isolation of Sulfocostunolide A was performed on the roots of Saussurea lappa. The

dried and powdered roots were extracted with methanol. The resulting extract was then

subjected to a series of chromatographic separations, including silica gel column

chromatography and preparative high-performance liquid chromatography (HPLC), to yield the

pure compound.

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR and ¹³C NMR spectra were recorded on a Bruker DRX-500

spectrometer operating at 500 MHz for ¹H and 125 MHz for ¹³C. The samples were dissolved

in deuterated pyridine (C₅D₅N). Chemical shifts are reported in parts per million (ppm)

relative to the solvent peak.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

was conducted on a Bruker APEX II FT-ICR mass spectrometer in negative ion mode.

Infrared Spectroscopy: The IR spectrum was obtained using a JASCO FT/IR-4100

spectrometer with the sample prepared as a KBr pellet.

Potential Signaling Pathway: Inhibition of the NF-κB
Pathway
While the specific biological activities of Sulfocostunolide A are still under investigation, its

structural similarity to other sesquiterpene lactones from Saussurea lappa, such as costunolide,

suggests a potential role as an anti-inflammatory agent. Many sesquiterpene lactones exert

their anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling

pathway. The proposed mechanism involves the inhibition of the IκB kinase (IKK) complex,

which is crucial for the activation of NF-κB.
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Proposed Inhibitory Action of Sulfocostunolide A on the NF-κB Signaling Pathway
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Experimental Workflow for Sulfocostunolide A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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